N-[2-(isopropylamino)ethyl]-p-toluenesulfonamide

• CAS No.: 58677-42-2
• Molecular Formula: C12H20N2O2S
• Molecular Weight: 256.37 g/mol
• IUPAC Name: 4-methyl-N-[2-(propan-2-ylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C12H20N2O2S/c1-10(2)13-8-9-14-17(15,16)12-6-4-11(3)5-7-12/h4-7,10,13-14H,8-9H2,1-3H3
• InChI Key: XUYSMCFRSWTUQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCNC(C)C

Description

N-[2-(isopropylamino)ethyl]-p-toluenesulfonamide is a useful research compound. Its molecular formula is C12H20N2O2S and its molecular weight is 256.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 65 grams of p-toluenesulfonyl chloride in 125 ml. of dichloromethane was added dropwise with stirring to a solution of 100 grams of N-isopropylethylenediamine in 150 ml. of dichloromethane. Following completion of addition the mixture was stirred one-half hour at room temperature, then heated in a steam bath for 45 minutes. The mixture was evaporated to dryness in vacuo. The residue was triturated with sodium carbonate solution then dissolved in a mixture of ethyl acetate and water. The ethyl acetate portion was extracted with saturated sodium carbonate solution and water. After drying the ethyl acetate portion over magnesium sulfate, the solvent was removed in vacuo. The solid residue was recrystallized from ethyl acetate-hexane to obtain N-[2-(isopropylamino)ethyl]-p-toluenesulfonamide, m.p. 76°-8°C.